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Compound of Interest

Compound Name: 2-(p-Tolylethynyl)aniline

CAS No.: 124643-45-4

Cat. No.: B1601917

Get Quote

2-(p-Tolylethynyl)aniline, also known by its IUPAC name 2-[2-(4-methylphenyl)ethynyl]aniline,

is an aromatic compound featuring an aniline ring linked to a tolyl group via an ethynyl

(acetylene) bridge.[1] This structure places it in the class of ortho-alkynylanilines, a privileged

scaffold in synthetic chemistry. Its significance lies not in its direct biological activity, but in its

utility as a versatile and powerful building block.

The strategic placement of the amino (-NH₂) and alkynyl (-C≡C-) groups ortho to each other on

the aniline ring creates a reactive diad. This arrangement is primed for intramolecular

cyclization reactions, providing efficient access to complex heterocyclic systems. For

researchers in drug development, the ability to rapidly construct libraries of compounds around

a core scaffold is paramount. 2-(p-Tolylethynyl)aniline serves as an ideal starting point for

such endeavors, particularly for the synthesis of substituted indoles, which are a cornerstone of

many pharmaceutical agents.[2][3] This guide will elucidate the properties and protocols that

make this compound a valuable tool for the modern research scientist.
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A precise understanding of a compound's fundamental properties is the bedrock of

reproducible science. All experimental designs, from reaction setup to purification and storage,

are dictated by these characteristics. The key identifiers and properties for 2-(p-
Tolylethynyl)aniline are summarized below.

Property Value Source

Molecular Formula C₁₅H₁₃N [1][4][5]

Molecular Weight 207.27 g/mol [1][4][6]

CAS Number 124643-45-4 [1][5][6]

IUPAC Name
2-[2-(4-

methylphenyl)ethynyl]aniline
[1]

Melting Point ~105 °C [6]

Boiling Point ~370 °C at 760 mmHg [6]

Appearance
(Expected) Off-white to yellow

solid
N/A

SMILES
NC1=CC=CC=C1C#CC2=CC=

C(C)C=C2
[5]

InChIKey
BMZWJMXJVGEQGL-

UHFFFAOYSA-N
[1]

Synthesis and Mechanistic Insight
The most prevalent and efficient method for synthesizing diarylacetylenes like 2-(p-
Tolylethynyl)aniline is the Sonogashira cross-coupling reaction. This choice is deliberate; the

reaction is highly reliable, tolerates a wide range of functional groups, and typically proceeds

under mild conditions, which is crucial for preventing side reactions involving the sensitive

aniline moiety.

Causality of the Sonogashira Coupling: The reaction's power stems from the synergistic action

of a palladium catalyst and a copper(I) co-catalyst. The palladium complex orchestrates the

main C-C bond formation by cycling through oxidative addition and reductive elimination steps
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with the aryl halide and the alkyne. The copper(I) catalyst's role is to activate the terminal

alkyne, forming a copper(I) acetylide intermediate. This transmetalation step is kinetically

favorable and feeds the activated alkyne into the palladium cycle, ensuring high efficiency and

turnover.

2-Iodoaniline

Pd(PPh₃)₂Cl₂ (Palladium Catalyst)
CuI (Copper(I) Iodide)

Base (e.g., TEA)

 Oxidative
 Addition

4-Ethynyltoluene
(p-Tolylacetylene)

 Alkyne
 Activation

2-(p-Tolylethynyl)aniline

 Reductive
 Elimination

Click to download full resolution via product page

Caption: Fig 1: Sonogashira coupling workflow for synthesis.

Self-Validating Synthesis Protocol
This protocol is designed to be self-validating by including in-process checks (e.g., TLC

monitoring) to ensure the reaction proceeds as expected before moving to the next stage.

Materials:

2-Iodoaniline

4-Ethynyltoluene (p-Tolylacetylene)

Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂]

Copper(I) iodide (CuI)

Triethylamine (TEA), anhydrous

Toluene, anhydrous

Ethyl acetate and Hexane (for chromatography)
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Deionized water

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Procedure:

Inert Atmosphere Setup: To a flame-dried, three-neck round-bottom flask equipped with a

magnetic stir bar, condenser, and nitrogen inlet, add 2-iodoaniline (1.0 eq).

Reagent Addition: Add Pd(PPh₃)₂Cl₂ (0.02 eq) and CuI (0.04 eq). Evacuate and backfill the

flask with nitrogen three times. This step is critical to remove oxygen, which can cause

undesirable alkyne homocoupling (Glaser coupling).

Solvent and Base: Add anhydrous toluene and anhydrous triethylamine (3.0 eq). The TEA

acts as both a base to neutralize the HI byproduct and as a solvent.

Alkyne Addition: Add 4-ethynyltoluene (1.1 eq) dropwise via syringe. A slight excess ensures

the complete consumption of the more valuable 2-iodoaniline.

Reaction Execution: Heat the mixture to 70 °C. Monitor the reaction progress by Thin Layer

Chromatography (TLC) every hour. The disappearance of the 2-iodoaniline spot indicates

completion (typically 4-6 hours). This in-process check prevents premature workup or

unnecessary heating.

Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a

pad of Celite to remove catalyst residues. Transfer the filtrate to a separatory funnel.

Purification - Extraction: Wash the organic layer sequentially with deionized water (2x) and

brine (1x). The brine wash helps to remove residual water from the organic phase. Dry the

organic layer over anhydrous MgSO₄.

Purification - Chromatography: Filter off the MgSO₄ and concentrate the solvent under

reduced pressure. Purify the crude residue by flash column chromatography on silica gel,

using a hexane/ethyl acetate gradient to yield the pure 2-(p-Tolylethynyl)aniline.
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Key Reactivity and Application in Drug Scaffolding
The primary value of 2-(p-Tolylethynyl)aniline in drug development is its role as a precursor

for heterocyclic synthesis. The ortho-amino-alkyne functionality is a powerful synthon for metal-

catalyzed intramolecular cyclization to form substituted indoles.

Mechanism of Indole Formation: In the presence of a suitable catalyst (e.g., copper, gold, or

palladium salts), the nitrogen atom of the aniline attacks the internal carbon of the alkyne in a

5-endo-dig cyclization. This process is highly efficient and atom-economical, forming the five-

membered ring of the indole core in a single step. The choice of catalyst and reaction

conditions can be tuned to control the reaction and introduce further functionalization, as seen

in cascade reactions.[2]

2-(p-Tolylethynyl)aniline Metal Catalyst
(e.g., Cu(TFA)₂)

 Activation 5-endo-dig
Cyclization Intermediate

 Intramolecular
 Attack 2-p-Tolyl-1H-indole

(Indole Scaffold)

 Tautomerization/
Protonolysis

Click to download full resolution via product page

Caption: Fig 2: Cyclization workflow to an indole scaffold.

The Aniline Moiety: A Consideration for Drug
Development
While the aniline functional group is a versatile handle for chemical synthesis, it is also

classified as a "structural alert" in medicinal chemistry.[7] The aniline motif can undergo

cytochrome P450-mediated oxidation in the body to form reactive metabolites, such as

quinone-imines.[7] These electrophilic species can covalently bind to proteins, potentially

leading to idiosyncratic adverse drug reactions.

Therefore, when using 2-(p-Tolylethynyl)aniline as a starting material, drug development

professionals must consider the fate of the aniline nitrogen. In many applications, such as the

indole synthesis described above, the aniline nitrogen is incorporated into a less metabolically-

liable heterocyclic ring, mitigating the risk. However, if the aniline moiety remains exposed in

the final drug candidate, its metabolic stability must be rigorously evaluated. This dual nature of

utility and potential liability makes a deep understanding of aniline chemistry essential for the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1601917/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-diarylacetylene-building-block
https://www.researchgate.net/figure/Scheme-3-Scope-of-2-phenylethynyl-aniline-derivatives-a-b-a-Reaction-conditions-1a-03_fig1_329468097
https://www.benchchem.com/product/b1601917/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-a-diarylacetylene-building-block
https://pmc.ncbi.nlm.nih.gov/articles/PMC7549097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7549097/
https://www.benchchem.com/product/b1601917/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-diarylacetylene-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


target audience. Aniline and its derivatives are crucial building blocks for a vast array of

pharmaceuticals, including antibiotics and anti-inflammatory drugs, underscoring their

continued importance despite metabolic concerns.[8][9]

Conclusion
2-(p-Tolylethynyl)aniline is more than a simple organic molecule; it is a strategic tool for

chemical innovation. Its value is defined by its molecular architecture, which enables efficient

and reliable access to high-value chemical scaffolds like indoles. This guide has provided a

framework for understanding its properties, a robust protocol for its synthesis, and a clear-eyed

perspective on its application in the demanding field of drug discovery. By appreciating both the

synthetic opportunities and the potential metabolic challenges associated with its aniline core,

researchers can leverage this powerful intermediate to its fullest potential, accelerating the

development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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